Cas no 120121-07-5 (5-fluoro-2-sulfanylbenzoic acid)

• Product Name: 5-fluoro-2-sulfanylbenzoic acid
• CAS No: 120121-07-5
• MF: C₇H₅FO₂S
• MW: 172.176804304123
• MDL: MFCD02683508
• CID: 105120
• PubChem ID: 2783371
• Update Time: 2025-04-18

5-fluoro-2-sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-fluoro-2-mercapto-
• 5-fluoro-2-mercaptobenzoic acid
• 5-fluoro-2-sulfanylbenzoic acid
• 5-Fluoro-2-thiobenzoic acid
• 5-fluorothiosalicylic acid
• 5-Fluoro-2-mercaptobenzoic acid, 5-Fluoro-2-sulphanylbenzoic acid
• 5-Fluoro-2-thiobenzoicacid98%
• 5-Fluoro-2-thiobenzoic acid 98%
• SCHEMBL1424485
• A804436
• AKOS009157961
• DTXSID40382615
• 5-Fluoro-2-mercaptobenzoic acid, 96%
• Benzoic acid, 5-fluoro-2-mercapto-
• 5-Fluoro-2-mercapto-benzoic acid
• FT-0692726
• J-004263
• EN300-134812
• 120121-07-5
• WSOZOINWBSJTER-UHFFFAOYSA-N
• MFCD02683508
• G82729
• 5-fluoro-2-sulfanyl-benzoic Acid
• DTXCID20333640
• 5-Fluoro-2-mercaptobenzoicacid

• MDL： MFCD02683508
• Inchi： 1S/C7H5FO2S/c8-4-1-2-6(11)5(3-4)7(9)10/h1-3,11H,(H,9,10)
• InChI Key： WSOZOINWBSJTER-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 171.99900
• Monoisotopic Mass: 171.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Color/Form: solid
• Density: 1.449
• Melting Point: 137-142 °C (lit.)
• Boiling Point: 294.1°Cat760mmHg
• Flash Point: 131.7°C
• Refractive Index: 1.613
• PSA: 76.10000
• LogP: 1.81260
• Solubility: Not determined

5-fluoro-2-sulfanylbenzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives